2-Chloro-1-(4-hexylphenyl)ethan-1-one
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Overview
Description
“2-Chloro-1-(4-hexylphenyl)ethan-1-one” is a chemical compound with the molecular formula C14H19ClO. It has a molecular weight of 238.76 . It is a powder in physical form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C14H19ClO/c1-2-3-4-5-6-12-7-9-13(10-8-12)14(16)11-15/h7-10H,2-6,11H2,1H3 .Physical and Chemical Properties Analysis
“this compound” has a melting point of 42-44 degrees Celsius . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Synthesis and Biological Evaluation
A study conducted by Rehman, Saini, and Kumar (2022) explored the synthesis of derivatives of 1-(4-(2-(1H-indol-1-yl)-2-oxoethoxy)phenyl)-3-phenylprop-2-en-1-one, which involved the reaction of indole with chloroacetylchloride to produce 2-chloro-1-(indoline-1-yl) ethanone. These derivatives were then evaluated for their anti-inflammatory activity, showcasing the chemical's potential in pharmaceutical applications (Rehman, Saini, & Kumar, 2022).
Electrocarboxylation in Drug Synthesis
Mena, Sánchez, and Guirado (2019) reported the electrocarboxylation of 1-chloro-(4-isobutylphenyl)ethane, a process integral to synthesizing Ibuprofen. This highlights the chemical's role in greener, more efficient drug manufacturing processes (Mena, Sánchez, & Guirado, 2019).
Biotransformation in Chiral Synthesis
In a study by Miao et al. (2019), a bacterial strain was used for the biotransformation of 2-chloro-1-(2,4-dichlorophenyl)ethanone to (R)-2-chloro-1-(2,4-dichlorophenyl)ethanol, a chiral intermediate in antifungal drug synthesis. This underscores the role of 2-Chloro-1-(4-hexylphenyl)ethan-1-one in enantioselective biocatalysis (Miao, Liu, He, & Wang, 2019).
Enzymatic Process Development
Guo et al. (2017) developed an enzymatic process for preparing (S)-2-Chloro-1-(3,4-difluorophenyl)ethanol, a key intermediate for the drug Ticagrelor, from 2-chloro-1-(3,4-difluorophenyl)ethanone. This study highlights the importance of this chemical in developing green and efficient industrial processes (Guo, Tang, Yang, Ni, Zhang, & Chen, 2017).
Photocatalytic Degradation Studies
Research by Borello et al. (1989) on the photocatalytic degradation of DDT in aqueous semiconductor slurries under simulated sunlight demonstrates an environmental application of the chemical, indicating its potential in pollution control and environmental remediation (Borello, Minero, Pramauro, Pelizzetti, Serpone, & Hidaka, 1989).
Safety and Hazards
Properties
IUPAC Name |
2-chloro-1-(4-hexylphenyl)ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClO/c1-2-3-4-5-6-12-7-9-13(10-8-12)14(16)11-15/h7-10H,2-6,11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRDFSKDVRCHYDS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC1=CC=C(C=C1)C(=O)CCl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30368529 |
Source
|
Record name | 2-Chloro-1-(4-hexylphenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30368529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.75 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
81539-57-3 |
Source
|
Record name | 2-Chloro-1-(4-hexylphenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30368529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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